Cas no 16416-34-5 (Hexatriacontane-d)

• Product Name: Hexatriacontane-d
• CAS No: 16416-34-5
• MF: C₃₆H₇₄
• MW: 581.428737163544
• CID: 138172
• PubChem ID: 16212953
• Update Time: 2025-06-14

Hexatriacontane-d Chemical and Physical Properties

Names and Identifiers

• Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-d74
• Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,1...
• Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21
• Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34
• n-Hexatriacontane-d74
• (2H74)hexatriacontane
• n-Hexatriacontane-d741000µg
• HEXATRIACONTANE-D74
• HEXATRIACONTANE-D74, 98 ATOM % D
• Hexatriacontane-d
• J-010120
• D99311
• CS-0226360
• 16416-34-5
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-tetraheptacontadeuteriohexatriacontane
• DTXSID00583747
• Hexatriacontane-d74, 98 atom % D, 99% (CP)
• HY-W131353S
• (~2~H_74_)Hexatriacontane
• MS-30428

• Inchi： 1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2
• InChI Key： YDLYQMBWCWFRAI-BIEDWJNBSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 655.507379999998
• Monoisotopic Mass: 581.04353156g/mol
• Isotope Atom Count: 74
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 33
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.933
• Melting Point: 73-75 °C(lit.)
• Boiling Point: 265 °C(lit.)
• Flash Point: 366.4°C
• Refractive Index: 1.454
• PSA: 0
• Solubility: Not determined

Hexatriacontane-d Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Hexatriacontane-d

Comprehensive Analysis of Hexatriacontane-d (CAS No. 16416-34-5): Properties, Applications, and Industry Insights

Hexatriacontane-d, identified by its CAS No. 16416-34-5, is a deuterated hydrocarbon compound that has garnered significant attention in both academic and industrial research. This fully saturated, long-chain alkane is a deuterium-labeled analog of hexatriacontane, making it invaluable for isotopic labeling studies, NMR spectroscopy, and molecular dynamics simulations. Its unique properties, including high thermal stability and isotopic purity, position it as a critical tool in advanced material science and biochemical research.

In recent years, the demand for deuterated compounds like Hexatriacontane-d has surged due to their role in pharmaceutical development and renewable energy research. For instance, deuterated molecules are pivotal in the synthesis of stable isotope-labeled drugs, which enhance metabolic stability and reduce toxicity—a hot topic in precision medicine. Additionally, researchers are exploring its applications in lubricant formulations and high-performance coatings, where its molecular structure contributes to reduced friction and wear.

From a technical perspective, Hexatriacontane-d exhibits a melting point range of 75–78°C and a molecular weight of 510.98 g/mol. Its deuterium enrichment (typically >98%) ensures minimal interference in spectroscopic analyses, addressing common challenges in quantitative NMR and mass spectrometry. These characteristics make it a preferred reference standard in laboratories focusing on lipidomics and petroleum chemistry.

Environmental and sustainability trends have also influenced the discourse around Hexatriacontane-d. As industries seek eco-friendly alternatives to traditional hydrocarbons, deuterated compounds offer insights into biodegradation pathways and carbon footprint reduction. For example, studies using isotope tracing with Hexatriacontane-d have elucidated microbial degradation mechanisms, supporting the development of green chemistry solutions.

Frequently asked questions about Hexatriacontane-d include its synthesis methods, handling precautions, and commercial availability. While it is synthesized via catalytic deuteration of hexatriacontane, users must store it under inert conditions to maintain isotopic integrity. Leading suppliers provide custom synthesis services to meet specific research-grade purity requirements, catering to niche applications in academia and industrial R&D.

In conclusion, Hexatriacontane-d (CAS No. 16416-34-5) bridges fundamental science and cutting-edge technology. Its versatility in isotope labeling, coupled with emerging applications in sustainable materials, underscores its relevance in modern scientific inquiry. As analytical techniques evolve, this compound will likely remain a cornerstone in molecular research and innovation-driven industries.